1-(3-methylcyclohexyl)-4-phenylpiperazine

• IUPAC Name: 1-(3-methylcyclohexyl)-4-phenylpiperazine
• InChI: InChI=1S/C17H26N2/c1-15-6-5-9-17(14-15)19-12-10-18(11-13-19)16-7-3-2-4-8-16/h2-4,7-8,15,17H,5-6,9-14H2,1H3
• InChI Key: WNNUQIOCQMNFFA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H26N2
• Molecular Weight: 258.4 g/mol

Description

1-(3-methylcyclohexyl)-4-phenylpiperazine, also known as MeCPP, is a chemical compound that belongs to the piperazine family. It is a psychoactive drug that has been studied for its potential use in treating various neurological disorders. MeCPP is a derivative of the widely known drug, mCPP, and has been found to have similar effects on the central nervous system.

Mechanism of Action

1-(3-methylcyclohexyl)-4-phenylpiperazine acts as a partial agonist at the serotonin receptor, meaning that it binds to the receptor and activates it to a lesser extent than a full agonist. This results in a decrease in the activity of the serotonin system, which is thought to be involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
1-(3-methylcyclohexyl)-4-phenylpiperazine has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of the neurotransmitter dopamine, which is involved in the regulation of mood and behavior. It has also been found to decrease the activity of the serotonin system, which is thought to be involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

1-(3-methylcyclohexyl)-4-phenylpiperazine has several advantages as well as limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize and has a high purity. However, one of the limitations is that it has a short half-life, which makes it difficult to study its long-term effects.

Future Directions

1-(3-methylcyclohexyl)-4-phenylpiperazine has the potential to be used as a treatment for various neurological disorders. Future research should focus on studying its long-term effects and determining its efficacy as a treatment. Additionally, research should focus on identifying other potential targets for 1-(3-methylcyclohexyl)-4-phenylpiperazine and exploring its potential use in combination with other drugs. Finally, research should focus on developing new synthesis methods that can produce 1-(3-methylcyclohexyl)-4-phenylpiperazine with a longer half-life.

Synthesis Methods

1-(3-methylcyclohexyl)-4-phenylpiperazine can be synthesized through the reaction of 3-methylcyclohexylamine and benzyl chloride. The reaction takes place in the presence of an acid catalyst and produces 1-(3-methylcyclohexyl)-4-phenylpiperazine as a white crystalline solid with a melting point of 168-170°C.

Scientific Research Applications

1-(3-methylcyclohexyl)-4-phenylpiperazine has been studied for its potential use in treating various neurological disorders such as depression, anxiety, and schizophrenia. It has been found to have an affinity for the serotonin receptor, which is involved in the regulation of mood and behavior.